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Introduction

Tributylmethylammonium methyl sulfate (TBAM-MS) is a quaternary ammonium salt that
has garnered significant interest in various chemical and industrial applications. As an ionic
liquid, it possesses a unique set of properties, including low vapor pressure, high thermal
stability, and the ability to dissolve a wide range of organic and inorganic compounds.[1] Its
primary application lies in its function as a highly effective phase-transfer catalyst (PTC),
facilitating reactions between reactants located in immiscible phases.[1][2] This technical guide
provides an in-depth overview of the physical and chemical properties of
tributylmethylammonium methyl sulfate, its synthesis, and its mechanism of action in
phase-transfer catalysis.

Core Physical and Chemical Properties

Tributylmethylammonium methyl sulfate is a compound with the molecular formula
C14H33NO4S and a molecular weight of 311.48 g/mol .[1][3] Its structure consists of a central
nitrogen atom bonded to three butyl groups and one methyl group, with a methyl sulfate anion.
This structure imparts both hydrophobic and hydrophilic characteristics to the molecule, which
IS key to its function as a phase-transfer catalyst.[1]

Data Presentation: Physical and Chemical Properties
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While precise quantitative data for some physical properties of tributylmethylammonium
methyl sulfate are not readily available in publicly accessible literature, the following table
summarizes its known properties.

Property Value/Description Source(s)
Molecular Formula C14H33NO4S [11[3]
Molecular Weight 311.48 g/mol [11[3]

CAS Number 13106-24-6 [1]

Typically a viscous liquid or a
Appearance solid, depending on the [1]

temperature.

Highly soluble in polar solvents

Solubility and less soluble in non-polar [1]
solvents.
Density Generally denser than water. [1]

Varies based on purity and
. . generally falls within a defined
Melting Point [1]
range for quaternary

ammonium compounds.

Data not available. As an ionic

liquid, it has a very low vapor
Boiling Point pressure and is expected to

decompose at high

temperatures before boiling.

Flash Point 179.5 °C (closed cup)

Experimental Protocols
Synthesis of Tributylmethylammonium Methyl Sulfate

The primary method for synthesizing tributylmethylammonium methyl sulfate is through the
quaternization of tributylamine with dimethyl sulfate.[1]
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Materials:

Tributylamine

Dimethyl sulfate

Anhydrous toluene (or solvent-free)

Nitrogen gas supply

Ice bath

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

Methodology (Solvent-based):[1]

In a round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen
inlet, dissolve dimethyl sulfate in anhydrous toluene.

e Cool the mixture in an ice bath to maintain a low temperature.

» Slowly add a solution of tributylamine in anhydrous toluene dropwise to the cooled dimethyl
sulfate solution under a nitrogen atmosphere. The reaction is exothermic and dropwise
addition helps to control the temperature.

 After the addition is complete, continue to stir the reaction mixture at room temperature for
several hours to ensure the reaction goes to completion.

e The product, tributylmethylammonium methyl sulfate, will precipitate out of the solution or
form a second liquid phase.

e The product can be isolated by decantation or filtration and washed with a non-polar solvent
like hexane to remove any unreacted starting materials.

» The final product should be dried under vacuum to remove any residual solvent.

Methodology (Solvent-free):[4]
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 In a reaction vessel equipped with a stirrer and under an inert gas blanket, heat tributylamine
until it is in a molten state.

o Slowly add dimethyl sulfate directly to the stirred, molten tributylamine. The exothermic
reaction will further increase the temperature of the mixture.

e Maintain the temperature of the mixture above the melting point of the resulting
tributylmethylammonium methyl sulfate to ensure homogeneity.

 After the addition is complete, allow the reaction to proceed for a sufficient time to ensure
complete conversion.

e The product is obtained directly and can be used without further purification, or it can be
purified by washing with a suitable non-polar solvent.

Mandatory Visualizations
Synthesis of Tributylmethylammonium Methyl Sulfate

Tributylmethylammonium
Methyl Sulfate

Click to download full resolution via product page

Caption: Workflow for the synthesis of tributylmethylammonium methyl sulfate.

Mechanism of Phase-Transfer Catalysis

Tributylmethylammonium methyl sulfate is a classic example of a phase-transfer catalyst. It
facilitates the transfer of a reactant from an aqueous phase to an organic phase where the
reaction with an organic substrate can occur.
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Mechanism of Phase-Transfer Catalysis using Tributylmethylammonium Methyl Sulfate (Q+*A~)

Reaction Catalyst Regeneration
Anion Exchange . X
Organic Substrate (RX) Product (RA) Aqueous-Organic Interface

Click to download full resolution via product page

Caption: The catalytic cycle of tributylmethylammonium methyl sulfate in phase-transfer
catalysis.

Applications in Research and Development

The unique properties of tributylmethylammonium methyl sulfate make it a valuable tool for
researchers and professionals in drug development and other areas of chemical synthesis.

o Phase-Transfer Catalysis: Its primary use is to accelerate reactions between immiscible
reactants, which is common in the synthesis of complex organic molecules, including active
pharmaceutical ingredients (APIs).[1] By facilitating these reactions, it can lead to higher
yields, shorter reaction times, and milder reaction conditions.

» Electrochemical Applications: As an ionic liquid, it exhibits good electrochemical stability and
can be used as a supporting electrolyte in various electrochemical systems.[4][5]

o Material Science: It has been employed in the synthesis of metal-organic frameworks
(MOFs) and as an additive in the electrodeposition of metal alloys to improve their
properties.[1][5]

Conclusion

Tributylmethylammonium methyl sulfate is a versatile quaternary ammonium salt with a
significant role as a phase-transfer catalyst. Its ability to bridge the gap between immiscible
phases makes it an indispensable tool in modern organic synthesis, contributing to more
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efficient and sustainable chemical processes. While some of its physical properties are not
precisely documented, its chemical behavior and applications are well-established, providing a
strong foundation for its use in research, development, and industrial applications. Further
research into its specific physical properties would be beneficial for optimizing its use in various
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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